71-67-0

Bromosulfalein

In Stock

• CAS RN:
• 71-67-0

• Formula:
• C20H8Br4Na2O10S2

• InChI:
• InChI=1S/C20H10Br4O10S2.2Na/c21-15-13-14(16(22)18(24)17(15)23)20(34-19(13)27,7-1-3-9(25)11(5-7)35(28,29)30)8-2-4-10(26)12(6-8)36(31,32)33;;/h1-6,25-26H,(H,28,29,30)(H,31,32,33);;/q;2*+1/p-2

• InChIKey:
• GHAFORRTMVIXHS-UHFFFAOYSA-L

• Bromosulfalein has been commonly used as both a substrate and inhibitor of organic anionic transporting polypeptide 1B1 (OATP1B1), OATP1B3, OATP1A2, and OATP2B1, as well as multidrug resistance protein 2 (MDR2). It has also been used for in vivo studies of liver and biliary system function and as an anionic dye for the quantitative estimation of protein levels in tissue homogenates or purified samples.
  

Oleanane

Usually In Stock

• CAS RN:
• 471-67-0

• Formula:
• C30H52

• InChI:
• InChI=1S/C30H52/c1-25(2)16-17-27(5)18-19-29(7)21(22(27)20-25)10-11-24-28(6)14-9-13-26(3,4)23(28)12-15-30(24,29)8/h21-24H,9-20H2,1-8H3/t21-,22+,23+,24-,27-,28+,29-,30-/m1/s1

• InChIKey:
• VCNKUCWWHVTTBY-KQCVGMHHSA-N

• Oleanane is a terpenoid fundamental parent and a triterpene.

2-Thiophenecarbonyl chloride

In Stock

• CAS RN:
• 5271-67-0

• Formula:
• C5H3ClOS

• InChI:
• InChI=1S/C5H3ClOS/c6-5(7)4-2-1-3-8-4/h1-3H

• InChIKey:
• QIQITDHWZYEEPA-UHFFFAOYSA-N

• 2-Thiophenecarbonyl Chloride is used in the synthesis of substituted pyridines as selective and highly effective GPR119 agonists. It is also seen in the preparation of diuretics.
  The postfunctionalization reaction of 2-thiophenecarbonyl chloride with single walled carbon nanotubes (SWCNTs) was studied.
  
  

Ethyl 5-chloro-1-benzothiophene-2-carboxylate

In Stock

• CAS RN:
• 13771-67-0

• Formula:
• C11H9ClO2S

• InChI:
• InChI=1S/C11H9ClO2S/c1-2-14-11(13)10-6-7-5-8(12)3-4-9(7)15-10/h3-6H,2H2,1H3

• InChIKey:
• KWUWHICWCSVHOZ-UHFFFAOYSA-N

• Ethyl 5-chloro-1-benzothiophene-2-carboxylate is a useful research compound. Its molecular formula is C11H9ClO2S and its molecular weight is 240.7. The purity is usually 95%.

3-Ethyl-3-methylpyrrolidine

In Stock

• CAS RN:
• 34971-67-0

• Formula:
• C7H15N

• InChI:
• InChI=1S/C7H15N/c1-3-7(2)4-5-8-6-7/h8H,3-6H2,1-2H3

• InChIKey:
• DWEXCXIEVRCDTE-UHFFFAOYSA-N

• 3-Ethyl-3-methylpyrrolidine is a useful research compound. Its molecular formula is C7H15N and its molecular weight is 113.204. The purity is usually 95%.

1,2-Ethanediamine, N-methyl-N'-(2-pyridinylmethyl)-

• CAS RN:
• 63671-67-0

• Formula:
• C9H15N3

• InChI:
• InChI=1S/C9H15N3/c1-10-6-7-11-8-9-4-2-3-5-12-9/h2-5,10-11H,6-8H2,1H3

• InChIKey:
• ZGELEKWHABCERO-UHFFFAOYSA-N

• 1,2-Ethanediamine, N-methyl-N'-(2-pyridinylmethyl)- is a useful research compound. Its molecular formula is C9H15N3 and its molecular weight is 165.24 g/mol. The purity is usually 95%.

2-Amino-5-ethyl-4-methylthiophene-3-carboxamide

In Stock

• CAS RN:
• 343271-67-0

• Formula:
• C8H12N2OS

• InChI:
• InChI=1S/C8H12N2OS/c1-3-5-4(2)6(7(9)11)8(10)12-5/h3,10H2,1-2H3,(H2,9,11)

• InChIKey:
• LFWPAVXALKTUSK-UHFFFAOYSA-N

• 2-Amino-5-ethyl-4-methylthiophene-3-carboxamide is a useful research compound. Its molecular formula is C8H12N2OS and its molecular weight is 184.26. The purity is usually 95%.

Tert-butyl 3,7-diazabicyclo[4.2.0]octane-3-carboxylate

In Stock

• CAS RN:
• 885271-67-0

• Formula:
• C11H20N2O2

• InChI:
• InChI=1S/C11H20N2O2/c1-11(2,3)15-10(14)13-5-4-9-8(7-13)6-12-9/h8-9,12H,4-7H2,1-3H3

• InChIKey:
• TUIAJQPTVCSWOB-UHFFFAOYSA-N

• Tert-butyl 3,7-diazabicyclo[4.2.0]octane-3-carboxylate is a useful research compound. Its molecular formula is C11H20N2O2 and its molecular weight is 212.29 g/mol. The purity is usually 95%.

3-Azetidinomethyl-4'-fluorobenzophenone

In Stock

• CAS RN:
• 898771-67-0

• Formula:
• C17H16FNO

• InChI:
• InChI=1S/C17H16FNO/c18-16-7-5-14(6-8-16)17(20)15-4-1-3-13(11-15)12-19-9-2-10-19/h1,3-8,11H,2,9-10,12H2

• InChIKey:
• YYHVLBHMGJBRKO-UHFFFAOYSA-N

• 3-Azetidinomethyl-4'-fluorobenzophenone is a useful research compound. Its molecular formula is C17H16FNO and its molecular weight is 269.31 g/mol. The purity is usually 95%.

N-(5-(isopropylthio)-1,3,4-thiadiazol-2-yl)-[1,1'-biphenyl]-4-carboxamide

In Stock

• CAS RN:
• 393571-67-0

• Formula:
• C18H17N3OS2

• InChI:
• InChI=1S/C18H17N3OS2/c1-12(2)23-18-21-20-17(24-18)19-16(22)15-10-8-14(9-11-15)13-6-4-3-5-7-13/h3-12H,1-2H3,(H,19,20,22)

• InChIKey:
• UYAJSKUCQMTONW-UHFFFAOYSA-N

• N-(5-(isopropylthio)-1,3,4-thiadiazol-2-yl)-[1,1'-biphenyl]-4-carboxamide is a useful research compound. Its molecular formula is C18H17N3OS2 and its molecular weight is 355.47. The purity is usually 95%.

5,11-Diphenylindeno[1,2-b]fluorene-6,12-dione

Usually In Stock

• CAS RN:
• 152771-67-0

• Formula:
• C32H18O2

• InChI:
• InChI=1S/C32H18O2/c33-31-24-18-10-8-16-22(24)28-26(20-13-5-2-6-14-20)30-27(21-15-7-9-17-23(21)32(30)34)25(29(28)31)19-11-3-1-4-12-19/h1-18H

• InChIKey:
• ZVULIUXJXGQUBG-UHFFFAOYSA-N

• 5,11-Diphenylindeno[1,2-b]fluorene-6,12-dione is a useful research compound. Its molecular formula is C32H18O2 and its molecular weight is 434.5 g/mol. The purity is usually 95%.

3-Amino-5-tert-butylthiophene-2-carboxylic acid

In Stock

• CAS RN:
• 746671-67-0

• Formula:
• C9H13NO2S

• InChI:
• InChI=1S/C9H13NO2S/c1-9(2,3)6-4-5(10)7(13-6)8(11)12/h4H,10H2,1-3H3,(H,11,12)

• InChIKey:
• BJAABFBOAFWTKX-UHFFFAOYSA-N

• 3-Amino-5-tert-butylthiophene-2-carboxylic acid is a useful research compound. Its molecular formula is C9H13NO2S and its molecular weight is 199.27. The purity is usually 95%.

1-(furan-2-ylmethyl)-3-(2-methoxyphenyl)-1-(2-(2-methyl-1H-indol-3-yl)ethyl)thiourea

In Stock

• CAS RN:
• 851971-67-0

• Formula:
• C24H25N3O2S

• InChI:
• InChI=1S/C24H25N3O2S/c1-17-19(20-9-3-4-10-21(20)25-17)13-14-27(16-18-8-7-15-29-18)24(30)26-22-11-5-6-12-23(22)28-2/h3-12,15,25H,13-14,16H2,1-2H3,(H,26,30)

• InChIKey:
• FXYGPPDZYJFHNU-UHFFFAOYSA-N

• 1-(furan-2-ylmethyl)-3-(2-methoxyphenyl)-1-(2-(2-methyl-1H-indol-3-yl)ethyl)thiourea is a useful research compound. Its molecular formula is C24H25N3O2S and its molecular weight is 419.54. The purity is usually 95%.

N1-cyclopentyl-N2-((3-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide

In Stock

• CAS RN:
• 869071-67-0

• Formula:
• C20H27N3O7S

• InChI:
• InChI=1S/C20H27N3O7S/c24-19(20(25)22-14-4-1-2-5-14)21-13-18-23(8-3-9-30-18)31(26,27)15-6-7-16-17(12-15)29-11-10-28-16/h6-7,12,14,18H,1-5,8-11,13H2,(H,21,24)(H,22,25)

• InChIKey:
• YDQABDBGKVSRJV-UHFFFAOYSA-N

• N1-cyclopentyl-N2-((3-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C20H27N3O7S and its molecular weight is 453.51. The purity is usually 95%.

(7-bromo-2H-1,3-benzodioxol-5-yl)methanol

In Stock

• CAS RN:
• 940271-67-0

• Formula:
• C8H7BrO3

• InChI:
• InChI=1S/C8H7BrO3/c9-6-1-5(3-10)2-7-8(6)12-4-11-7/h1-2,10H,3-4H2

• InChIKey:
• MLLUEEMMMFWGFG-UHFFFAOYSA-N

• (7-bromo-2H-1,3-benzodioxol-5-yl)methanol is a useful research compound. Its molecular formula is C8H7BrO3 and its molecular weight is 231.045. The purity is usually 95%.

4-methoxy-N-[2-(3-methoxybenzoyl)-3-methyl-1-benzofuran-6-yl]benzamide

In Stock

• CAS RN:
• 929471-67-0

• Formula:
• C25H21NO5

• InChI:
• InChI=1S/C25H21NO5/c1-15-21-12-9-18(26-25(28)16-7-10-19(29-2)11-8-16)14-22(21)31-24(15)23(27)17-5-4-6-20(13-17)30-3/h4-14H,1-3H3,(H,26,28)

• InChIKey:
• GJNHZDKYKFCDBE-UHFFFAOYSA-N

• 4-methoxy-N-[2-(3-methoxybenzoyl)-3-methyl-1-benzofuran-6-yl]benzamide is a useful research compound. Its molecular formula is C25H21NO5 and its molecular weight is 415.4 g/mol. The purity is usually 95%.

(R)-(+)-1-Boc-3-acetamidopyrrolidine

In Stock

• CAS RN:
• 550371-67-0

• Formula:
• C11H20N2O3

• InChI:
• InChI=1S/C11H20N2O3/c1-8(14)12-9-5-6-13(7-9)10(15)16-11(2,3)4/h9H,5-7H2,1-4H3,(H,12,14)/t9-/m1/s1

• InChIKey:
• SLFZPSKIMUPQSR-UHFFFAOYSA-N

• (R)-(+)-1-Boc-3-acetamidopyrrolidine is a useful research compound. Its molecular formula is C11H20N2O3 and its molecular weight is 228.29 g/mol. The purity is usually 95%.

2,5,7-Trimethylquinoline

In Stock

• CAS RN:
• 102871-67-0

• Formula:
• C12H13N

• InChI:
• InChI=1S/C12H13N/c1-8-6-9(2)11-5-4-10(3)13-12(11)7-8/h4-7H,1-3H3

• InChIKey:
• KUDYKIJCJSRIBX-UHFFFAOYSA-N

• 2,5,7-Trimethylquinoline, also known as 2,5,7-Trimethylquinoline, is a useful research compound. Its molecular formula is C12H13N and its molecular weight is 171.24 g/mol. The purity is usually 95%.

2,3-Dichloro-4-trifluoromethyl-6-nitrotoluene

Usually In Stock

• CAS RN:
• 115571-67-0

• Formula:
• C8H4Cl2F3NO2

• InChI:
• InChI=1S/C8H4Cl2F3NO2/c1-3-5(14(15)16)2-4(8(11,12)13)7(10)6(3)9/h2H,1H3

• InChIKey:
• KKTAAKBKRGSPOV-UHFFFAOYSA-N

• 2,3-Dichloro-4-trifluoromethyl-6-nitrotoluene is a useful research compound. Its molecular formula is C8H4Cl2F3NO2 and its molecular weight is 274.02 g/mol. The purity is usually 95%.

[4-(Methoxymethyl)oxan-4-yl]methanol

In Stock

• CAS RN:
• 1564571-67-0

• Formula:
• C8H16O3

• InChI:
• InChI=1S/C8H16O3/c1-10-7-8(6-9)2-4-11-5-3-8/h9H,2-7H2,1H3

• InChIKey:
• QJMMKDLYBIPFSW-UHFFFAOYSA-N

• [4-(Methoxymethyl)oxan-4-yl]methanol is a useful research compound. Its molecular formula is C8H16O3 and its molecular weight is 160.21 g/mol. The purity is usually 95%.

2-(4-Bromo-2-chlorophenyl)pyrrolidine hydrochloride

In Stock

• CAS RN:
• 2044871-67-0

• Formula:
• C10H12BrCl2N

• InChI:
• InChI=1S/C10H11BrClN.ClH/c11-7-3-4-8(9(12)6-7)10-2-1-5-13-10;/h3-4,6,10,13H,1-2,5H2;1H

• InChIKey:
• VYHHUKQJLWFCGO-UHFFFAOYSA-N

• 2-(4-Bromo-2-chlorophenyl)pyrrolidine hydrochloride is a useful research compound. Its molecular formula is C10H12BrCl2N and its molecular weight is 297.02. The purity is usually 95%.

1-Cyclohexyl-1-tosylmethyl isocyanide

In Stock

• CAS RN:
• 1048971-67-0

• Formula:
• C15H19NO2S

• InChI:
• InChI=1S/C15H19NO2S/c1-12-8-10-14(11-9-12)19(17,18)15(16-2)13-6-4-3-5-7-13/h8-11,13,15H,3-7H2,1H3

• InChIKey:
• BGVZZOZWXDWACP-UHFFFAOYSA-N

• 1-Cyclohexyl-1-tosylmethyl isocyanide is a useful research compound. Its molecular formula is C15H19NO2S and its molecular weight is 277.4 g/mol. The purity is usually 95%.

3-phenyl-1H-pyrazole-4-sulfonyl chloride

In Stock

• CAS RN:
• 1247371-67-0

• Formula:
• C9H7ClN2O2S

• InChI:
• InChI=1S/C9H7ClN2O2S/c10-15(13,14)8-6-11-12-9(8)7-4-2-1-3-5-7/h1-6H,(H,11,12)

• InChIKey:
• ZGFHSLCRQKVQMO-UHFFFAOYSA-N

• 3-phenyl-1H-pyrazole-4-sulfonyl chloride is a useful research compound. Its molecular formula is C9H7ClN2O2S and its molecular weight is 242.68 g/mol. The purity is usually 95%.

4-(4-Pentyloxybenzoyl)isoquinoline

In Stock

• CAS RN:
• 1187171-67-0

• Formula:
• C21H21NO2

• InChI:
• InChI=1S/C21H21NO2/c1-2-3-6-13-24-18-11-9-16(10-12-18)21(23)20-15-22-14-17-7-4-5-8-19(17)20/h4-5,7-12,14-15H,2-3,6,13H2,1H3

• InChIKey:
• DKOWJKSWPXJIOE-UHFFFAOYSA-N

• 4-(4-Pentyloxybenzoyl)isoquinoline is a useful research compound. Its molecular formula is C21H21NO2 and its molecular weight is 319.4 g/mol. The purity is usually 95%.

N-(4-(3-methoxypyrrolidin-1-yl)phenyl)-2,4,6-trimethylbenzamide

In Stock

• CAS RN:
• 1797871-67-0

• Formula:
• C21H26N2O2

• InChI:
• InChI=1S/C21H26N2O2/c1-14-11-15(2)20(16(3)12-14)21(24)22-17-5-7-18(8-6-17)23-10-9-19(13-23)25-4/h5-8,11-12,19H,9-10,13H2,1-4H3,(H,22,24)

• InChIKey:
• PVVWOCSIIHURJZ-UHFFFAOYSA-N

• N-(4-(3-methoxypyrrolidin-1-yl)phenyl)-2,4,6-trimethylbenzamide is a useful research compound. Its molecular formula is C21H26N2O2 and its molecular weight is 338.451. The purity is usually 95%.

5-Hydroxy-1-prop-2-ynylpiperidin-2-one

In Stock

• CAS RN:
• 2219371-67-0

• Formula:
• C8H11NO2

• InChI:
• InChI=1S/C8H11NO2/c1-2-5-9-6-7(10)3-4-8(9)11/h1,7,10H,3-6H2

• InChIKey:
• LRXHQKLPMUTJOP-UHFFFAOYSA-N

• 5-Hydroxy-1-prop-2-ynylpiperidin-2-one is a useful research compound. Its molecular formula is C8H11NO2 and its molecular weight is 153.181. The purity is usually 95%.

8-[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]-3-methyl-[1,2,4]triazolo[4,3-a]pyrazine

Usually In Stock

• CAS RN:
• 2379971-67-0

• Formula:
• C17H21N7O

• InChI:
• InChI=1S/C17H21N7O/c1-3-13-10-19-17(20-11-13)25-14-4-7-23(8-5-14)15-16-22-21-12(2)24(16)9-6-18-15/h6,9-11,14H,3-5,7-8H2,1-2H3

• InChIKey:
• DRAHRNOTYWKHFD-UHFFFAOYSA-N

• 8-[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]-3-methyl-[1,2,4]triazolo[4,3-a]pyrazine is a useful research compound. Its molecular formula is C17H21N7O and its molecular weight is 339.403. The purity is usually 95%.

N-(2-aminophenyl)-4-[(3,4-dihydro-4-methylene-1-oxo-2(1H)-isoquinolinyl)methyl]-benzamide

• CAS RN:
• 1415340-63-4; 71-67-0

• Formula:
• C24H21N3O2

• InChI:
• InChI=1S/C24H21N3O2/c1-16-14-27(24(29)20-7-3-2-6-19(16)20)15-17-10-12-18(13-11-17)23(28)26-22-9-5-4-8-21(22)25/h2-13H,1,14-15,25H2,(H,26,28)

• InChIKey:
• GTLTXEIKQVWSRF-UHFFFAOYSA-N

• N-(2-aminophenyl)-4-[(3,4-dihydro-4-methylene-1-oxo-2(1H)-isoquinolinyl)methyl]-benzamide is a useful research compound. Its molecular formula is C24H21N3O2 and its molecular weight is 383.451. The purity is usually 95%.

(R)-(+)-1-Boc-3-acetamidopyrrolidine

• CAS RN:
• 114636-37-2; 550371-67-0

• Formula:
• C11H20N2O3

• InChI:
• InChI=1S/C11H20N2O3/c1-8(14)12-9-5-6-13(7-9)10(15)16-11(2,3)4/h9H,5-7H2,1-4H3,(H,12,14)/t9-/m1/s1

• InChIKey:
• SLFZPSKIMUPQSR-SECBINFHSA-N

• (R)-(+)-1-Boc-3-acetamidopyrrolidine is a useful research compound. Its molecular formula is C11H20N2O3 and its molecular weight is 228.292. The purity is usually 95%.